Cas no 11106-02-8 (Vanadium,bis(benzoato-O)bis(h5-2,4-cyclopentadien-1-yl)- (9CI))

Vanadium,bis(benzoato-O)bis(h5-2,4-cyclopentadien-1-yl)- (9CI) structure
11106-02-8 structure
Product Name:Vanadium,bis(benzoato-O)bis(h5-2,4-cyclopentadien-1-yl)- (9CI)
CAS No:11106-02-8
MF:C24H22O4V
MW:425.370588779449
CID:138005
PubChem ID:91997699
Update Time:2025-04-19

Vanadium,bis(benzoato-O)bis(h5-2,4-cyclopentadien-1-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Vanadium,bis(benzoato-O)bis(h5-2,4-cyclopentadien-1-yl)- (9CI)
    • bis(benzoato)bis(cyclopentadienyl)vanadium(iv)
    • benzoic acid,cyclopenta-1,3-diene,vanadium(2+)
    • BIS(BENZOATO)BIS(CYCLOPENTADIENYL)VANAD&
    • Vanadium(2+) cyclopenta-2,4-dien-1-ide--benzoic acid (1/2/2)
    • BIS(BENZOATO)BIS(CYCLOPENTADIENYL)VANAD
    • benzoic acid;cyclopenta-1,3-diene;vanadium(2+)
    • 11106-02-8
    • DTXSID80746116
    • Inchi: 1S/2C7H6O2.2C5H5.V/c2*8-7(9)6-4-2-1-3-5-6;2*1-2-4-5-3-1;/h2*1-5H,(H,8,9);2*1-5H;/q;;2*-1;+2
    • InChI Key: LYNUSAHBBRIMFL-UHFFFAOYSA-N
    • SMILES: [V+2].OC(C1C=CC=CC=1)=O.OC(C1C=CC=CC=1)=O.[CH-]1C=CC=C1.[CH-]1C=CC=C1

Computed Properties

  • Exact Mass: 425.095767g/mol
  • Monoisotopic Mass: 425.095767g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 272 °C (dec.)(lit.)
  • PSA: 80.26000
  • LogP: 1.65120
  • Solubility: Not available

Vanadium,bis(benzoato-O)bis(h5-2,4-cyclopentadien-1-yl)- (9CI) Security Information

  • WGK Germany:3
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